Cas no 1021910-23-5 (4-(4-methyl-1,3-thiazol-5-yl)butan-2-one)
1021910-23-5 structure
Product Name:4-(4-methyl-1,3-thiazol-5-yl)butan-2-one
CAS No:1021910-23-5
MF:C8H11NOS
MW:169.244040727615
CID:1096586
PubChem ID:69098655
Update Time:2025-04-20
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methyl-5-thiazolyl)-2-Butanone
- 4-(4-methyl-1,3-thiazol-5-yl)butan-2-one
- EN300-1826866
- 1021910-23-5
- DA-48314
- SCHEMBL4573124
-
- Inchi: 1S/C8H11NOS/c1-6(10)3-4-8-7(2)9-5-11-8/h5H,3-4H2,1-2H3
- InChI Key: MMCNMLAHBOXLSW-UHFFFAOYSA-N
- SMILES: S1C=NC(C)=C1CCC(C)=O
Computed Properties
- Exact Mass: 169.056135g/mol
- Monoisotopic Mass: 169.056135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 169.25g/mol
- XLogP3: 1.2
- Topological Polar Surface Area: 58.2Ų
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826866-0.05g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1826866-0.1g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1826866-0.25g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1826866-0.5g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1826866-1.0g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1826866-2.5g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1826866-5.0g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1826866-10.0g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1826866-1g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1826866-5g |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one |
1021910-23-5 | 5g |
$2443.0 | 2023-09-19 |
4-(4-methyl-1,3-thiazol-5-yl)butan-2-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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